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Cat. No.: B116886

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Ethylpyrazine is a heterocyclic aromatic organic compound that plays a significant role in the
flavor and fragrance industry and serves as a versatile building block in the synthesis of
pharmaceuticals. A thorough understanding of its thermophysical properties is paramount for
process design, optimization, and safety in its various applications, including reaction kinetics,
heat transfer calculations, and formulation development. This technical guide provides a
comprehensive overview of the key thermophysical properties of 2-ethylpyrazine, complete
with experimental data, detailed methodologies, and visual representations of underlying
principles.

Core Thermophysical Properties

The following sections detail the essential thermophysical properties of 2-ethylpyrazine. The
quantitative data is summarized in easy-to-reference tables, and the experimental protocols for
their determination are described.

Physicochemical Data

A compilation of fundamental physicochemical data for 2-Ethylpyrazine is presented in Table
1. These properties are foundational for a wide range of chemical and physical calculations.
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Property Value Source(s)

Molecular Formula CeHsNz2 [1112]

Molecular Weight 108.14 g/mol [1][2]

Appearance Colorless to pale yellow liquid [11[3]

Odor Nutty, roasted, earthy [3]
Density

The density of a substance is its mass per unit volume. For liquids, it is a crucial parameter in
fluid dynamics and process design.

Temperature (°C) Density (g/mL) Source(s)
20 0.995 - 0.998 [4]

25 0.984 [2][5]

25 0.998 [3]

Not Specified 0.981 - 1.000 [1]

Phase Change Properties

Understanding the phase behavior of 2-ethylpyrazine is critical for its purification, storage, and
handling. Key phase change properties are provided in Table 3. The enthalpy of vaporization, a
crucial thermodynamic property, has also been determined.

Property Value Source(s)
Melting Point -19°Cto-28 °C [3]

Boiling Point 152 - 153 °C at 760 mmHg [11[2]

158 - 160 °C [3]

Enthalpy of Vaporization

47.9 + 0.4 kJ-mol-1
(AHvap)
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Vapor Pressure

Vapor pressure is a measure of the tendency of a material to change into the gaseous or vapor
state, and it increases with temperature.

Temperature (°C) Vapor Pressure (mmHg) Source(s)
25 1.27 [3]
25 1.67 [1]
25 4.01 (estimated) [5]

Optical Properties

The refractive index is a dimensionless number that describes how fast light travels through the
material. It is a useful property for substance identification and purity assessment.

Temperature (°C) Refractive Index Source(s)

20 1.498 [2][5]

20 1.498 - 1.500 [4]

Not Specified 1.493 - 1.508 [1]

Not Specified ~1.50 [3]
Solubility

Solubility data is essential for applications involving mixtures and formulations.

Solvent Solubility Source(s)
Water Slightly soluble/Insoluble [31[6]

Oils Soluble [1][6]
Alcohol Soluble [6]

Organic Solvents Soluble [1][6]
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Thermodynamic Properties

The standard enthalpy of formation is a fundamental thermodynamic property that quantifies
the energy change upon the formation of a compound from its constituent elements in their
standard states.

Property Value Source(s)

Standard Molar Enthalpy of
Formation (liquid, 298.15 K)

99.0 + 2.7 kJ-mol-1

Standard Molar Enthalpy of
Formation (gas, 298.15 K)

146.9 £ 2.8 kJ-mol-1

Experimental Protocols

Detailed methodologies for the determination of key thermophysical properties are outlined
below. These protocols are based on standard laboratory practices.

Density Measurement

The density of liquid 2-ethylpyrazine is typically determined using a pycnometer or a digital
density meter.

Pycnometer Method:

A clean, dry pycnometer of a known volume is weighed empty.

The pycnometer is then filled with 2-ethylpyrazine, ensuring no air bubbles are present.

The filled pycnometer is brought to a constant temperature in a water bath.

The exterior of the pycnometer is dried, and it is weighed again.

The density is calculated by dividing the mass of the liquid by the known volume of the
pycnometer.

Boiling Point Determination
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The boiling point can be determined using a simple distillation apparatus or a dedicated boiling

point apparatus.

Distillation Method:

A sample of 2-ethylpyrazine is placed in a distillation flask with boiling chips.
The flask is connected to a condenser and a collection flask.

A thermometer is placed in the neck of the distillation flask with the bulb positioned at the
level of the side arm leading to the condenser.

The flask is heated gently.

The temperature at which the liquid boils and a steady stream of condensate is observed is
recorded as the boiling point. The atmospheric pressure should also be recorded.

Enthalpy of Formation Determination

The standard enthalpy of formation of 2-ethylpyrazine was determined by static bomb

calorimetry.

Static Bomb Calorimetry:

A known mass of the liquid sample is sealed in a sample holder within a high-pressure
vessel (the "bomb").

The bomb is filled with pure oxygen under pressure.

The bomb is then submerged in a known quantity of water in a calorimeter.
The sample is ignited, and the complete combustion reaction occurs.

The temperature change of the water in the calorimeter is precisely measured.

From the temperature change and the known heat capacity of the calorimeter system, the
energy of combustion is calculated.
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» The standard enthalpy of formation is then derived from the standard enthalpy of combustion
using Hess's Law.

Enthalpy of Vaporization Measurement

The enthalpy of vaporization was determined using Calvet microcalorimetry.
Calvet Microcalorimetry:

e A small, known amount of the liquid sample is placed in a sample cell within the
microcalorimeter at a constant temperature (298.15 K).

e The sample is then evaporated under a controlled flow of an inert gas.

e The heat absorbed during the isothermal vaporization process is measured by the
microcalorimeter's heat flow sensors.

e The molar enthalpy of vaporization is calculated by dividing the total heat absorbed by the
number of moles of the vaporized sample.

Mandatory Visualizations

The following diagrams, generated using Graphviz (DOT language), illustrate key relationships
and workflows relevant to the thermophysical properties of 2-ethylpyrazine.
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Fig. 1: Interrelationships of Thermophysical Properties.
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Fig. 2: Workflow for Density Measurement by Pycnometer.

Conclusion
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This technical guide provides a centralized resource for the thermophysical properties of 2-
ethylpyrazine, tailored for professionals in research, science, and drug development. The
tabulated data, detailed experimental protocols, and illustrative diagrams offer a practical and
in-depth understanding of this important compound. While a significant amount of data has
been compiled, it is important to note that experimental values for viscosity, surface tension,
thermal conductivity, and heat capacity are not readily available in the public domain and
represent a gap in the current literature. Further experimental investigation into these
properties is warranted to provide a more complete thermophysical profile of 2-ethylpyrazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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